Cas no 168899-63-6 (1-Methylindoline-4-carboxylic acid)

• Product Name: 1-Methylindoline-4-carboxylic acid
• CAS No: 168899-63-6
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD16622223
• CID: 1025815
• PubChem ID: 47003667
• Update Time: 2025-06-12

1-Methylindoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methylindoline-4-carboxylic acid
• AC1Q3ZP6
• AK-77297
• ANW-48855
• BR-77297
• CTK8B5472
• KB-219531
• MolPort-016-637-412
• 1-methyl-2,3-dihydro-1H-indole-4-carboxylic acid
• 1H-Indole-4-carboxylic acid, 2,3-dihydro-1-methyl-
• AB0022754
• W3679
• ST24021360
• 1-methyl-2,3-dihydroindole-4-carboxylic acid
• DB-301555
• DTXSID30677643
• DS-1714
• 168899-63-6
• AKOS015919641
• EN300-89523
• A882132
• Z1094714376
• FS-3328
• 1-methylindoline-4-carboxylicacid
• CS-0094447
• SB66243
• MFCD16622223

• MDL： MFCD16622223
• Inchi： 1S/C10H11NO2/c1-11-6-5-7-8(10(12)13)3-2-4-9(7)11/h2-4H,5-6H2,1H3,(H,12,13)
• InChI Key： QOLDZPOZKZZFOZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1CCN2C)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 1.6

1-Methylindoline-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 1-Methylindoline-4-carboxylic acid

Introduction to 1-Methylindoline-4-carboxylic acid (CAS No. 168899-63-6)

1-Methylindoline-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 168899-63-6, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, characterized by its indoline core structure with a methyl group at the 1-position and a carboxylic acid functional group at the 4-position, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The unique structural motif of 1-Methylindoline-4-carboxylic acid makes it a valuable scaffold for designing novel bioactive molecules with potential therapeutic implications.

The indoline scaffold is a privileged structure in drug discovery, known for its presence in numerous bioactive compounds across different therapeutic categories. The introduction of a methyl group at the 1-position and the presence of a carboxylic acid moiety at the 4-position further enhance its chemical diversity and reactivity, enabling various functionalization strategies. These modifications allow chemists to explore diverse pharmacophores, making 1-Methylindoline-4-carboxylic acid a promising candidate for further derivatization and exploration in synthetic chemistry.

In recent years, 1-Methylindoline-4-carboxylic acid has been extensively studied for its potential role in the development of novel therapeutic agents. Its structural features suggest applications in multiple pharmacological pathways, including but not limited to anti-inflammatory, antimicrobial, and anticancer therapies. The carboxylic acid group provides a site for salt formation, enhancing solubility and bioavailability, while the indoline core offers interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of 1-Methylindoline-4-carboxylic acid is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop inhibitors targeting various disease pathways. For instance, derivatives of 1-Methylindoline-4-carboxylic acid have been investigated for their potential to modulate inflammatory responses by inhibiting key enzymes involved in pro-inflammatory cytokine production. These studies highlight the compound's significance in addressing chronic inflammatory conditions.

Moreover, the indoline moiety is known for its ability to interact with aromatic residues in protein targets, making it an attractive scaffold for designing small-molecule inhibitors. The methyl group at the 1-position can be further functionalized to introduce additional pharmacophoric elements, enhancing binding affinity and selectivity. This flexibility has led to the exploration of 1-Methylindoline-4-carboxylic acid derivatives as potential candidates for treating neurological disorders, where precise targeting is crucial.

Recent advancements in computational chemistry have also contributed to the study of 1-Methylindoline-4-carboxylic acid. Molecular docking simulations have been employed to predict binding interactions between this compound and biological targets, providing insights into its mechanism of action. These computational approaches have accelerated the discovery process by allowing rapid screening of virtual libraries derived from 1-Methylindoline-4-carboxylic acid, identifying promising lead compounds for further experimental validation.

The synthesis of 1-Methylindoline-4-carboxylic acid itself is another area of active research. Chemists have developed efficient synthetic routes that leverage readily available starting materials and catalytic systems. These methods often involve multi-step organic transformations, including cyclization reactions that construct the indoline core followed by functionalization at specific positions. The development of sustainable synthetic protocols has been a focus, aiming to minimize waste and improve atom economy.

In conclusion, 1-Methylindoline-4-carboxylic acid (CAS No. 168899-63-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for drug discovery, with applications spanning multiple therapeutic areas. The ongoing research into its derivatives and synthetic methodologies underscores its importance as a building block in medicinal chemistry. As scientific understanding progresses, it is likely that new applications and novel derivatives of 1-Methylindoline-4-carboxylic acid will emerge, further solidifying its role in advancing therapeutic solutions.